4-(4-Chloro-3-methylphenyl)butan-2-one

• Molecular Formula: C11H13ClO
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 4-(4-chloro-3-methylphenyl)butan-2-one
• InChI: InChI=1S/C11H13ClO/c1-8-7-10(4-3-9(2)13)5-6-11(8)12/h5-7H,3-4H2,1-2H3
• InChI Key: VNKGRJXVSBWXDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)C)Cl

Description

4-(4-Chloro-3-methylphenyl)butan-2-one is a substituted aromatic ketone characterized by a butan-2-one backbone attached to a 4-chloro-3-methylphenyl group. This structure confers unique physicochemical properties, such as moderate polarity due to the ketone group and hydrophobic interactions from the chloro and methyl substituents. The chloro and methyl groups likely influence its stability, volatility, and biological activity compared to analogs with different substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Chloro-3-methylphenyl)butan-2-one typically involves the Friedel-Crafts acylation reaction. This reaction uses 4-chloro-3-methylbenzene and butanoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the catalyst.

Industrial Production Methods

In industrial settings, the production of 4-(4-Chloro-3-methylphenyl)butan-2-one can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and enhances safety.

Chemical Reactions Analysis

Types of Reactions

4-(4-Chloro-3-methylphenyl)butan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction of the ketone group can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of secondary alcohols.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: 4-(4-Chloro-3-methylphenyl)butanoic acid.

Reduction: 4-(4-Chloro-3-methylphenyl)butan-2-ol.

Substitution: 4-(4-Amino-3-methylphenyl)butan-2-one or 4-(4-Methylthio-3-methylphenyl)butan-2-one.

Scientific Research Applications

4-(4-Chloro-3-methylphenyl)butan-2-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(4-Chloro-3-methylphenyl)butan-2-one involves its interaction with specific molecular targets. The compound can act as an electrophile, reacting with nucleophilic sites on biomolecules. This interaction can lead to the modification of proteins and enzymes, potentially altering their function and activity. The exact pathways and targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 4-(4-Chloro-3-methylphenyl)butan-2-one with structurally related butan-2-one derivatives, highlighting substituent effects, applications, and regulatory considerations:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Applications	Safety/Regulatory Notes	References
4-(4-Chloro-3-methylphenyl)butan-2-one	4-Cl, 3-CH₃ on phenyl	~196.6 (estimated)	Potential agrochemical/fragrance use	Limited data; regulatory status unclear
4-(4-Hydroxyphenyl)butan-2-one (Raspberry ketone)	4-OH on phenyl	164.20	Fruit fly lures, fragrances	IFRA-regulated; restricted concentrations in cosmetics
4-(4-Hydroxy-3-methoxyphenyl)butan-2-one (Zingerone)	4-OH, 3-OCH₃ on phenyl	194.23	Antioxidant, flavoring agent	GRAS (Generally Recognized As Safe) for food
4-(3-Ethoxy-4-hydroxyphenyl)butan-2-one	4-OH, 3-OCH₂CH₃ on phenyl	208.25	Antimicrobial mixtures (cosmetics)	Patent-pending; efficacy with ammonium compounds
4-(4-Methylphenyl)butan-2-one	4-CH₃ on phenyl	162.23	Intermediate in organic synthesis	Limited safety data; industrial use
4-(2-Chlorophenyl)butan-2-one	2-Cl on phenyl	~196.6 (estimated)	Unknown (research chemical)	Unregulated; toxicity data lacking

Key Observations:

Substituent Position and Bioactivity :

• The chloro group in 4-(4-Chloro-3-methylphenyl)butan-2-one enhances electronegativity and steric hindrance compared to raspberry ketone’s hydroxyl group. This may reduce solubility in polar solvents but improve stability in hydrophobic environments .
• Zingerone ’s methoxy and hydroxyl groups enable hydrogen bonding, enhancing antioxidant activity and solubility in aqueous systems .

Regulatory and Safety Profiles :

• Raspberry ketone is the most regulated compound, with IFRA-imposed limits due to sensitization risks . In contrast, 4-(4-Chloro-3-methylphenyl)butan-2-one lacks explicit safety assessments, highlighting a research gap.

Agrochemical utility: Raspberry ketone’s role as a fruit fly lure implies that chloro-methyl derivatives might serve as modified attractants with enhanced persistence .